Cas no 1417568-18-3 (7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride)

• Product Name: 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride
• CAS No: 1417568-18-3
• MF: C₇H₅ClF₃N₃
• MW: 223.582910299301
• MDL: MFCD22126075
• CID: 4699262
• Update Time: 2025-09-28

7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride
• 7-(Trifluoromethyl)imidazo-[1,2-a]pyrimidine hydrochloride

• MDL： MFCD22126075
• Inchi： 1S/C7H4F3N3.ClH/c8-7(9,10)5-1-3-13-4-2-11-6(13)12-5;/h1-4H;1H
• InChI Key： PGXBJQCTRQJTBU-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CN2C=CN=C2N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 194
• Topological Polar Surface Area: 30.2

Additional information on 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride

7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1417568-18-3, known as 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyrimidines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The trifluoromethyl group attached at the 7-position of the imidazo[1,2-a]pyrimidine ring introduces unique electronic and steric properties, making this compound particularly interesting for researchers.

Recent studies have highlighted the potential of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride as a promising candidate in the development of novel therapeutics. Its structure allows for strong interactions with biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are critical in various disease pathways. For instance, research published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes involved in cancer progression. This finding underscores its potential as an anticancer agent.

The synthesis of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent fluorination. The incorporation of the trifluoromethyl group is achieved through electrophilic fluorination techniques, which are highly efficient and selective. This synthesis route not only ensures high purity but also allows for scalability, making it suitable for both academic research and industrial production.

In terms of physical properties, 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride is a crystalline solid with a melting point of approximately 240°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which is advantageous for its use in various chemical reactions and biological assays. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods, which is a critical factor for its potential use in drug delivery systems.

From an applications perspective, 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride has shown promise in several areas beyond pharmaceuticals. For example, its electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers at Stanford University have reported that this compound exhibits excellent charge transport properties, which could lead to more efficient electronic devices.

Moreover, the trifluoromethyl group's electron-withdrawing effect enhances the compound's ability to act as a Lewis acid catalyst. This property has been exploited in asymmetric catalysis reactions, where it facilitates the formation of chiral centers with high enantioselectivity. Such catalytic applications are particularly valuable in the synthesis of complex natural products and biologically active molecules.

In conclusion, 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine hydrochloride (CAS No. 1417568-18-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive target for both academic and industrial research. As ongoing studies continue to uncover new insights into its biological and chemical behaviors, this compound is poised to play a significant role in advancing modern science and technology.